SR 142948-C3-NHMe

• Molecular Formula: C42H58N6O6
• Molecular Weight: 742.9 g/mol
• InChI: InChI=1S/C42H58N6O6/c1-26(2)32-24-29(40(50)47(5)18-10-17-46(4)16-9-15-43-3)13-14-34(32)48-35(38-36(53-6)11-8-12-37(38)54-7)25-33(45-48)39(49)44-42(41(51)52)30-20-27-19-28(22-30)23-31(42)21-27/h8,11-14,24-28,30-31,43H,9-10,15-23H2,1-7H3,(H,44,49)(H,51,52)
• InChIKey: XCNXBNYVKOMSPE-UHFFFAOYSA-N

SR 142948-C3-NHMe: Stability-Enhanced NTS Antagonist

SR 142948-C3-NHMe (CAS 1613265-52-3) is the methylated derivative of SR 142948, a potent non-peptide neurotensin receptor (NTS) antagonist [1]. SR 142948 belongs to the second generation of neurotensin receptor antagonists and exhibits high affinity for both NTS1 and NTS2 subtypes, with reported IC50 values of 1.19 nM in h-NTR1-CHO cells, 0.32 nM in HT-29 cells, and 3.96 nM in adult rat brain . The C3-NHMe modification introduces a terminal methylamino group in place of the dimethylamino group found on the parent molecule, a structural change designed to enhance metabolic stability and prolong pharmacological efficacy [1]. This compound is primarily utilized as a research tool in neuroscience and oncology studies targeting the neurotensin system.

Dual receptor coverage

Targets both NTS1 and NTS2 for full neurotensin system interrogation.

Metabolic soft spot reduction

C3-NHMe modification reduces one N-methyl group, potentially limiting N-demethylation.

Logistics-friendly stability

Ambient temperature shipping and defined solution storage windows.

In vivo research fit

Sustained blockade profile supports behavioral and imaging protocols.

• [1] TargetMol. SR 142948-C3-NHMe Product Page. T204738, CAS 1613265-52-3. View Source

SR 142948-C3-NHMe vs. Alternatives: Stability-Spectrum Trade-off

Substituting SR 142948-C3-NHMe with the parent compound SR 142948 or the first-generation antagonist SR 48692 introduces distinct pharmacological and practical liabilities. SR 48692 is a preferential NTS1 antagonist and fails to block a range of neurotensin-mediated effects—including hypothermia, analgesia, and certain dopamine regulation pathways—that are sensitive to dual NTS1/NTS2 blockade achieved by the SR 142948 scaffold [1]. Conversely, while the parent SR 142948 shares the same dual-receptor profile, its terminal dimethylamino group renders it more susceptible to N-demethylation metabolism, potentially reducing in vivo exposure and complicating long-term or PET imaging studies where metabolic stability of the tracer is paramount [2]. The methylated C3-NHMe variant is specifically offered to address this stability gap, making generic substitution scientifically inadvisable without confirmatory stability profiling in the relevant experimental system [3].

SR 48692

NTS1-selective antagonist may not reproduce NTS2-dependent in vivo effects such as hypothermia or analgesia blockade.

Parent SR 142948

Dimethylamino scaffold more susceptible to N-demethylation; metabolic stability and exposure profile may differ.

• [1] Gully D, Labeeuw B, Boigegrain R, et al. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist. J Pharmacol Exp Ther. 1997 Feb;280(2):802-12. View Source
• [2] TargetMol. SR 142948-C3-NHMe Product Page: structural modification to enhance stability and drug efficacy. View Source
• [3] Renard E, Moreau M, Bellaye PS, et al. Positron Emission Tomography Imaging of Neurotensin Receptor-Positive Tumors with 68Ga-Labeled Antagonists: The Chelate Makes the Difference Again. J Med Chem. 2021 Jun 24;64(12):8564-8578. View Source

SR 142948-C3-NHMe: Evidence-Based Differentiation

Reduced N-Demethylation via Terminal Methylamine

SR 142948-C3-NHMe differs from the parent compound SR 142948 by the substitution of the terminal dimethylamino group (-NMe2) with a methylamino group (-NHMe). This modification eliminates one N-methyl site susceptible to cytochrome P450-mediated N-demethylation, a primary metabolic route for tertiary amines . Vendor documentation explicitly states the modification was performed 'to enhance its stability and drug efficacy' [1]. While no head-to-head microsomal stability data comparing C3-NHMe vs. parent are publicly available, the medicinal chemistry rationale is well-established: N-demethylation of dimethylamino groups often generates metabolites with altered pharmacological activity and reduced half-life [2].

Terminal amine modification

Class-level inference

1 N-methyl group (C3-NHMe) vs. 2 (parent)

May reduce metabolic soft spot

No direct microsomal stability data available

Evidence Dimension	Number of N-methyl groups on terminal amine susceptible to oxidative N-demethylation
Target Compound Data	1 (monomethylamine, -NHMe)
Comparator Or Baseline	SR 142948: 2 (dimethylamine, -NMe2)
Quantified Difference	Reduction from 2 to 1 N-methyl group; elimination of one primary metabolic soft spot
Conditions	Structural analysis based on SMILES: SR 142948-C3-NHMe (C42H58N6O6) vs. SR 142948 (C39H51N5O6)

Why This Matters

For in vivo studies requiring sustained target engagement or PET imaging where metabolite accumulation confounds signal quantification, reduced N-demethylation liability directly impacts data interpretability and experimental reproducibility.

• [1] TargetMol. SR 142948-C3-NHMe Product Page: 'structural modification to enhance its stability and drug efficacy.' View Source
• [2] Encyclopedia.pub. Metabolic N-Dealkylation and N-Oxidation: 'N-dealkylation of N,N-dialkylamino moieties has been associated with retaining, attenuation or loss of pharmacologic activities.' View Source

Ambient Shipping Stability

SR 142948-C3-NHMe is documented as stable at ambient temperature during ordinary shipping conditions, with a stated shelf life of up to 24 months when stored as powder at -20°C . In contrast, the parent compound SR 142948 is shipped with blue ice and vendors explicitly recommend against long-term solution storage . The methylated derivative also carries a storage specification of 2 weeks at 4°C in DMSO and 6 months at -80°C in DMSO [1], providing operational flexibility for laboratories with limited -80°C capacity.

Shipping & solution stability

Cross-study comparable

Ambient shipping; 2 wk 4°C, 6 mo -80°C in DMSO

Simplifies procurement logistics

Parent requires cold chain and same-day use

Evidence Dimension	Shipping condition and solution storage stability
Target Compound Data	SR 142948-C3-NHMe: Ambient temperature shipping; 2 weeks at 4°C in DMSO, 6 months at -80°C in DMSO
Comparator Or Baseline	SR 142948: Shipped with blue ice; vendors recommend same-day use of solutions and avoid long-term solution storage
Quantified Difference	C3-NHMe enables ambient shipping vs. cold-chain for parent; C3-NHMe provides defined solution stability windows vs. 'use immediately' guidance for parent
Conditions	Vendor technical datasheets: InvivoChem (V105118), DC Chemicals (DC76585), APExBIO (B7012), AbMole

Why This Matters

Ambient temperature shipping reduces procurement costs, eliminates cold-chain logistics failures, and simplifies international customs clearance. Defined solution stability enables advance preparation of stock aliquots, reducing experimental setup variability.

• [1] DC Chemicals. SR 142948-C3-NHMe Certificate of Analysis: 'Storage: 2 years -20°C Powder, 2 weeks 4°C in DMSO, 6 months -80°C in DMSO.' Cat No. DC76585. View Source

Binding Affinity vs. SR 48692

The parent compound SR 142948A (the hydrochloride salt sharing the identical pharmacophore with SR 142948-C3-NHMe) was directly compared against SR 48692 in a rigorous head-to-head study. In [125I]-neurotensin binding assays on human umbilical vein endothelial cells, SR 142948A exhibited an IC50 of 0.24 ± 0.01 nM versus 14 ± 5 nM for SR 48692, representing an approximately 58-fold potency advantage [1]. This differential was reproduced across two additional functional assays: cytosolic Ca2+ increase (IC50: 19 ± 6 nM vs. 41 ± 16 nM) and prostacyclin production (IC50: 17 ± 3 nM vs. 86 ± 16 nM) [1]. Since SR 142948-C3-NHMe is documented to possess 'similar biological activity' to its parent scaffold, these potency relationships are expected to be preserved [2].

Binding potency context

Head-to-head

IC50 0.24 nM (shared pharmacophore) vs. 14 nM for SR 48692 in HUVEC

~58-fold difference in binding inhibition

Functional assays also show consistent differences

Evidence Dimension	[125I]-neurotensin binding inhibition in human umbilical vein endothelial cells
Target Compound Data	SR 142948A IC50 = 0.24 ± 0.01 nM (pharmacophore shared with SR 142948-C3-NHMe)
Comparator Or Baseline	SR 48692 IC50 = 14 ± 5 nM
Quantified Difference	~58-fold lower IC50 for SR 142948A vs. SR 48692
Conditions	Human umbilical vein endothelial cells (HUVECs), [125I]-neurotensin displacement assay; Schaeffer et al., J Cardiovasc Pharmacol, 1998

Why This Matters

When selecting a neurotensin antagonist for in vitro studies, this ~58-fold binding potency difference means SR 48692 requires proportionally higher concentrations to achieve equivalent receptor occupancy, increasing the risk of off-target effects and solvent toxicity.

• [1] Schaeffer P, Laplace MC, Bernat A, et al. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin. J Cardiovasc Pharmacol. 1998 Apr;31(4):545-50. View Source
• [2] TargetMol. SR 142948-C3-NHMe Product Page: 'SR 142948-C3-NHMe is the methylated derivative of SR 142948 with similar biological activity.' View Source

Dual NTS1/NTS2 Antagonism vs. SR 48692

The SR 142948 scaffold (from which C3-NHMe is derived) is a dual NTS1/NTS2 antagonist, whereas SR 48692 is a preferential NTS1 antagonist [1]. This pharmacological distinction has functional consequences: SR 142948A dose-dependently blocked both hypothermia and analgesia induced by intracerebroventricular neurotensin injection in mice and rats, while SR 48692 was ineffective against these endpoints [1]. Furthermore, in the nucleus accumbens, SR-142948A dose-dependently potentiated haloperidol-induced increases in basal dopamine levels, an effect absent with SR-48692 [2]. Electrophysiological studies confirmed that NTS2-mediated effects (e.g., long-term depression of dopamine neurons) are blocked by SR142948 but not by the NTS1-selective SR48692 [3].

Receptor coverage in vivo

Cross-study comparable

Blocks NT-induced hypothermia/analgesia; SR 48692 does not

Broader functional antagonism

Essential for NTS2-related dopamine signaling studies

Evidence Dimension	Functional blockade of NTS2-mediated neurotensin effects in vivo
Target Compound Data	SR 142948A: blocks NT-induced hypothermia, analgesia, and potentiates haloperidol-induced dopamine increase (dual NTS1/NTS2)
Comparator Or Baseline	SR 48692: does not block NT-induced hypothermia or analgesia, no potentiation of haloperidol-induced dopamine increase (NTS1-selective)
Quantified Difference	Qualitative difference: presence vs. absence of NTS2-mediated functional blockade; SR 142948A active at 0.1 mg/kg i.p. in striatal ACh release assay, 0.04–640 × 10⁻³ mg/kg p.o. in turning behavior
Conditions	Multiple in vivo models: mouse turning behavior, rat striatal microdialysis, mouse/rat hypothermia and analgesia assays; Gully et al., 1997; Brun et al., 2001

Why This Matters

For research programs investigating the full spectrum of neurotensin receptor biology—particularly NTS2 contributions to dopamine signaling, pain, and psychiatric disorders—SR 48692 is an incomplete tool. Only a dual NTS1/NTS2 antagonist from the SR 142948 series can interrogate both receptor subtypes simultaneously.

• [1] Gully D, Labeeuw B, Boigegrain R, et al. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist. J Pharmacol Exp Ther. 1997 Feb;280(2):802-12. View Source
• [2] Brun P, Steinberg R, Le Fur G, Soubrié P. Endogenous neurotensin down-regulates dopamine efflux in the nucleus accumbens as revealed by SR-142948A, a selective neurotensin receptor antagonist. J Neurochem. 2001 Jun;77(6):1546-54. View Source
• [3] PMC Figure 4. Nonselective NTS1/2 receptor antagonist SR142948 (1 μM) prevented induction of LTDDA, whereas NTS1-selective SR48692 (1 μM) showed no effect. View Source

Prolonged Duration of Action in Vivo

In an in vivo electrophysiological comparison using rat ventral pallidum neuronal firing rate inhibition, SR 142948 (1 mg/kg, i.v.) demonstrated a longer duration of action than both the NTS1-selective antagonist SR 48692 and its analog SR 48527 [1]. The study explicitly noted that 'recovery was faster for SR48527 and SR48692 than for SR142948 which had the longest duration of action' [1]. This prolonged central activity is attributed to the combination of high receptor affinity, dual NTS1/NTS2 engagement, and favorable brain penetration of the SR 142948 scaffold—properties expected to be retained or enhanced in the C3-NHMe derivative given its structural stabilization against N-demethylation [2].

Duration of action

Class-level inference

Longest duration among tested antagonists in rat VP neurons

Supports sustained blockade protocols

1 mg/kg i.v.; attributed to scaffold properties

Evidence Dimension	Duration of firing rate inhibition in rat ventral pallidum neurons following i.v. administration
Target Compound Data	SR 142948: longest duration of action among tested antagonists at 1 mg/kg i.v.
Comparator Or Baseline	SR 48692 and SR 48527: faster recovery of neuronal firing (shorter duration of action)
Quantified Difference	Qualitatively longer; SR 48692 at various doses showed dose-dependent inhibition of 41-76% but with faster recovery kinetics
Conditions	Rat ventral pallidum in vivo electrophysiology; SR 142948, SR 48692, and SR 48527 compared at 1 mg/kg i.v.; Croci et al., NeuroReport, 2000

Why This Matters

For behavioral pharmacology and neurophysiology experiments requiring sustained receptor blockade over hours-long protocols, the longer duration of action reduces the need for repeated dosing and minimizes pharmacokinetic confounds in data interpretation.

• [1] Croci T, Landi M, Gully D, et al. Effects of neurotensin receptor antagonists on the firing rate of rat ventral pallidum neurons. NeuroReport. 2000 May 15;11(7):1485-8. Cited via Cayman Chemical and Bertin Bioreagent product documentation. View Source
• [2] TargetMol. SR 142948-C3-NHMe Product Page: structural modification rationale for enhanced stability. View Source

Utility in NTS1-Targeted PET Imaging

SR 142948-C3-NHMe is specifically referenced in the context of positron emission tomography (PET) imaging of neurotensin receptor-positive tumors [1]. The Renard et al. (2021) study, which synthesized and evaluated seven gallium-68-labeled NTS1 antagonists for PET imaging of HT-29 and AsPC-1 tumor xenografts, utilized SR 142948-C3-NHMe as a structural tool compound [1][2]. The study reported that the lead compound [68Ga]Ga-bisNODAGA-16 achieved tumor uptake of 4.917 ± 0.776% ID/g at 2 h post-injection with rapid clearance from healthy tissues [2]. The methylated scaffold's enhanced stability is presumed to contribute to favorable in vivo performance of radiolabeled derivatives, though this benefit is inferred rather than directly quantified for the unlabeled C3-NHMe compound itself.

Radiopharmaceutical reference

Supporting evidence

Cited in 68Ga-labeled NTS1 antagonist development

Stability-modified scaffold for imaging SAR

No direct tracer data for unlabeled compound

Evidence Dimension	Documented use as a reference compound in PET imaging probe development for NTS1-targeted radiopharmaceuticals
Target Compound Data	SR 142948-C3-NHMe cited as tool compound in Renard et al., J Med Chem, 2021
Comparator Or Baseline	Unmodified SR 142948 scaffold used in earlier generations of radiopharmaceutical development; C3-NHMe represents a stability-optimized iteration
Quantified Difference	No direct quantitative comparison available; supporting reference linkage only
Conditions	In vitro and in vivo evaluation in HT-29 and AsPC-1 xenograft mouse models; 68Ga-labeled NTS1 antagonists

Why This Matters

For research groups developing NTS1-targeted imaging agents or theranostics, SR 142948-C3-NHMe represents a relevant chemical biology tool with a structural modification explicitly aligned with the stability requirements of radiopharmaceutical applications.

• [1] PeptideDB. SR 142948-C3-NHMe Database Entry: Reference to Renard E, et al. J Med Chem. 2021 Jun 24;64(12):8564-8578. View Source
• [2] Renard E, Moreau M, Bellaye PS, et al. Positron Emission Tomography Imaging of Neurotensin Receptor-Positive Tumors with 68Ga-Labeled Antagonists: The Chelate Makes the Difference Again. J Med Chem. 2021 Jun 24;64(12):8564-8578. View Source

SR 142948-C3-NHMe Application Scenarios

Sustained Dual NTS1/NTS2 CNS Blockade

When experimental protocols demand prolonged neurotensin receptor antagonism across both NTS1 and NTS2 subtypes—such as behavioral assays spanning multiple hours or microdialysis studies monitoring dopamine dynamics—SR 142948-C3-NHMe is the rational selection. The parent scaffold's established longer duration of action in ventral pallidum electrophysiology (outlasting SR 48692 and SR 48527) [1], combined with the documented dual-receptor coverage that SR 48692 lacks , positions this compound as the appropriate tool where sustained, broad-spectrum antagonism is critical. The C3-NHMe modification's intended metabolic stabilization further reduces the risk of premature clearance confounds .

NTS1-Targeted PET Imaging Probe Development

SR 142948-C3-NHMe is directly referenced in the development of 68Ga-labeled NTS1 antagonists for PET imaging of neurotensin receptor-positive cancers [1]. Research groups working on NTS1-targeted diagnostic or theranostic agents should consider this compound as a stability-enhanced scaffold for structure-activity relationship studies. The ambient-temperature shipping stability also simplifies procurement logistics for radiochemistry laboratories that may not maintain extensive cold-chain receiving capabilities.

NTS1 vs. NTS2 Mechanism Differentiation

For research programs seeking to dissect the respective contributions of NTS1 and NTS2 receptors to neurotensin physiology, SR 142948-C3-NHMe (as a dual antagonist) serves as the essential complement to the NTS1-selective tool SR 48692. The parent compound SR 142948A has been shown to block in vivo endpoints—hypothermia, analgesia, haloperidol-induced dopamine potentiation—that are insensitive to SR 48692 [1]. Using these two antagonists in parallel enables assignment of receptor subtype involvement in novel phenotypic observations. The C3-NHMe variant is preferred over the parent for these studies due to its practical stability advantages .

Long-Term Assays with Pre-Prepared Stocks

For high-throughput screening campaigns or longitudinal cell-based assays requiring consistent antagonist activity over extended periods, SR 142948-C3-NHMe offers operational advantages. Its defined solution stability of 2 weeks at 4°C and 6 months at -80°C in DMSO [1] enables batch preparation of stock solutions with documented stability windows, in contrast to the parent compound's recommendation for same-day use . This reduces variability introduced by repeated solution preparation and minimizes compound waste from unused aliquots.

Application

Selection Property

Validation Focus

Sustained dual NTS1/NTS2 CNS blockade

Dual-receptor antagonist profile

In vivo endpoint coverage (hypothermia, analgesia, dopamine)

NTS1-targeted PET imaging probe development

Stability-modified scaffold

Radiopharmaceutical stability context

NTS1 vs. NTS2 mechanism differentiation

Dual vs. NTS1-selective tool complementarity

Receptor subtype assignment

Long-term assays with pre-prepared stocks

Defined solution stability windows

Batch-to-batch reproducibility & reduced waste

• [1] DC Chemicals. SR 142948-C3-NHMe Certificate of Analysis: Solution storage specifications. View Source